Cas no 1261742-91-9 (2,6,2'-Tris-(trifluoromethyl)biphenyl)

• Product Name: 2,6,2'-Tris-(trifluoromethyl)biphenyl
• CAS No: 1261742-91-9
• MF: C₁₅H₇F₉
• MW: 358.201715707779
• CID: 4992701
• Update Time: 2025-07-19

2,6,2'-Tris-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6,2'-Tris-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H7F9/c16-13(17,18)9-5-2-1-4-8(9)12-10(14(19,20)21)6-3-7-11(12)15(22,23)24/h1-7H
• InChI Key： QXXYKIMDQBOPIH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2,6,2'-Tris-(trifluoromethyl)biphenyl

Comprehensive Analysis of 2,6,2'-Tris-(trifluoromethyl)biphenyl (CAS No. 1261742-91-9): Properties, Applications, and Industry Trends

The chemical compound 2,6,2'-Tris-(trifluoromethyl)biphenyl (CAS No. 1261742-91-9) is a fluorinated biphenyl derivative that has garnered significant attention in advanced material science and specialty chemistry. Characterized by its unique trifluoromethyl groups and aromatic biphenyl backbone, this compound exhibits exceptional thermal stability, chemical resistance, and electronic properties, making it invaluable for high-performance applications.

In recent years, the demand for fluorinated aromatic compounds like 2,6,2'-Tris-(trifluoromethyl)biphenyl has surged due to their role in organic electronics, liquid crystal displays (LCDs), and pharmaceutical intermediates. Researchers and manufacturers are particularly interested in its low polarizability and high dielectric strength, which align with the growing need for energy-efficient materials in the semiconductor and renewable energy sectors.

One of the most searched questions about CAS No. 1261742-91-9 revolves around its synthesis and scalability. The compound is typically synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, followed by selective trifluoromethylation. Recent advancements in catalytic fluorination have improved yield and reduced environmental impact, addressing the industry's push toward green chemistry.

The 2,6,2'-Tris-(trifluoromethyl)biphenyl structure also plays a critical role in supramolecular chemistry, where its rigid geometry and electron-withdrawing groups facilitate the design of host-guest systems and molecular sensors. This aligns with trending topics like smart materials and AI-driven molecular design, which dominate academic and industrial discourse.

From an SEO perspective, users frequently search for "2,6,2'-Tris-(trifluoromethyl)biphenyl supplier" or "CAS 1261742-91-9 price," reflecting commercial interest. The compound's niche applications in OLED technology and flexible electronics further drive its relevance, as these sectors are projected to grow at a CAGR of 12% through 2030.

In conclusion, 2,6,2'-Tris-(trifluoromethyl)biphenyl exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and alignment with sustainable technology trends ensure its continued importance in both research and industrial applications.